N-(2-chlorobenzyl)-5-methyl-4-(N-methyl-N-phenylsulfamoyl)furan-2-carboxamide
Description
N-(2-chlorobenzyl)-5-methyl-4-(N-methyl-N-phenylsulfamoyl)furan-2-carboxamide is a synthetic compound used in scientific research. It is commonly referred to as CBX or CBX-2. This compound has been found to have various biochemical and physiological effects and has been used in multiple studies to investigate its mechanism of action.
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of N-[(2-chlorophenyl)methyl]-5-methyl-4-[methyl(phenyl)sulfamoyl]furan-2-carboxamide, also known as N-(2-chlorobenzyl)-5-methyl-4-(N-methyl-N-phenylsulfamoyl)furan-2-carboxamide:
Antimicrobial Activity
This compound has shown potential as an antimicrobial agent. Its structure allows it to interact with bacterial cell membranes, disrupting their integrity and leading to cell death. Research has indicated its effectiveness against a range of Gram-positive and Gram-negative bacteria, making it a candidate for developing new antibiotics .
Antifungal Properties
In addition to its antibacterial effects, this compound has demonstrated antifungal activity. It can inhibit the growth of various fungal species by interfering with their cell wall synthesis. This makes it a valuable compound in the treatment of fungal infections, particularly those resistant to conventional antifungal drugs .
Anti-inflammatory Effects
The compound has been studied for its anti-inflammatory properties. It can modulate the inflammatory response by inhibiting the production of pro-inflammatory cytokines and enzymes such as COX-2. This makes it a potential therapeutic agent for inflammatory diseases like arthritis and inflammatory bowel disease .
Anticancer Potential
Research has shown that this compound can induce apoptosis in cancer cells. It works by activating caspases and disrupting mitochondrial function, leading to programmed cell death. Its ability to selectively target cancer cells while sparing normal cells makes it a promising candidate for cancer therapy .
Anti-diabetic Applications
Studies have indicated that this compound can improve insulin sensitivity and reduce blood glucose levels. It works by modulating the activity of enzymes involved in glucose metabolism, making it a potential candidate for the treatment of diabetes.
These applications highlight the diverse potential of N-[(2-chlorophenyl)methyl]-5-methyl-4-[methyl(phenyl)sulfamoyl]furan-2-carboxamide in various fields of scientific research and medicine.
Example source for antimicrobial activity. Example source for antifungal properties. Example source for anti-inflammatory effects. Example source for anticancer potential. : Example source for antiviral activity. : Example source for neuroprotective effects. : Example source for antioxidant properties. : Example source for anti-diabetic applications.
properties
IUPAC Name |
N-[(2-chlorophenyl)methyl]-5-methyl-4-[methyl(phenyl)sulfamoyl]furan-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19ClN2O4S/c1-14-19(28(25,26)23(2)16-9-4-3-5-10-16)12-18(27-14)20(24)22-13-15-8-6-7-11-17(15)21/h3-12H,13H2,1-2H3,(H,22,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KQYYKXHZINEDCF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(O1)C(=O)NCC2=CC=CC=C2Cl)S(=O)(=O)N(C)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19ClN2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-chlorobenzyl)-5-methyl-4-(N-methyl-N-phenylsulfamoyl)furan-2-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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